Cas no 590374-61-1 (1-Acetyl-2-amino-4,5-dihydro-4-oxo-1H-pyrrole-3-carbonitrile)

1-Acetyl-2-amino-4,5-dihydro-4-oxo-1H-pyrrole-3-carbonitrile is a heterocyclic compound featuring a pyrrole core functionalized with acetyl, amino, oxo, and nitrile groups. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. Its reactive sites enable further derivatization, facilitating the development of novel bioactive molecules. The compound’s stability under standard conditions and well-defined purity make it suitable for precise laboratory use. Its utility in constructing complex heterocycles underscores its importance in medicinal chemistry, where it contributes to the synthesis of potential therapeutic agents. Proper handling and storage are recommended to maintain its integrity.
1-Acetyl-2-amino-4,5-dihydro-4-oxo-1H-pyrrole-3-carbonitrile structure
590374-61-1 structure
Product Name:1-Acetyl-2-amino-4,5-dihydro-4-oxo-1H-pyrrole-3-carbonitrile
CAS No:590374-61-1
MF:C7H7N3O2
MW:165.149380922318
MDL:MFCD18810267
CID:949490
PubChem ID:135742065
Update Time:2025-09-25

1-Acetyl-2-amino-4,5-dihydro-4-oxo-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-Acetyl-2-amino-4,5-dihydro-4-oxo-1H-pyrrole-3-carbonitrile
    • 1-Acetyl-2-amino-4-oxo-4,5-dihydro-1H-pyrrole-3-carbonitrile
    • 1-acetyl-5-amino-3-oxo-2H-pyrrole-4-carbonitrile
    • 1H-PYRROLE-3-CARBONITRILE, 1-ACETYL-2-AMINO-4,5-DIHYDRO-4-OXO- (9CI)
    • 1-Acetyl-2-amino-4-oxo-4,5-dihydropyrrole-3-carbonitrile
    • 1H-Pyrrole-3-carbonitrile, 1-acetyl-2-amino-4,5-dihydro-4-oxo-
    • RP22785
    • FCH1302224
    • TRA0059866
    • SY022091
    • J-504752
    • MFCD18810267
    • 1-acetyl-3-hydroxy-5-imino-2H-pyrrole-4-carbonitrile
    • 1-ACETYL-2-AMINO-4-OXO-5H-PYRROLE-3-CARBONITRILE
    • DTXSID90665905
    • CS-0155044
    • AKOS015919704
    • 1-Acetyl-2-amino-4-oxo-4 pound not5-dihydropyrrole-3-carbonitrile
    • DS-15789
    • DB-020982
    • AM20100436
    • 590374-61-1
    • A869297
    • MDL： MFCD18810267
    • Inchi： 1S/C7H7N3O2/c1-4(11)10-3-6(12)5(2-8)7(10)9/h9,12H,3H2,1H3
    • InChI Key： XGMZVERPNMZANJ-UHFFFAOYSA-N
    • SMILES： OC1=C(C#N)C(=N)N(C(C)=O)C1

Computed Properties

  • Exact Mass: 165.05400
  • Monoisotopic Mass: 165.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.2
  • XLogP3: -0.5

Experimental Properties

  • PSA: 87.19000
  • LogP: -0.25032

1-Acetyl-2-amino-4,5-dihydro-4-oxo-1H-pyrrole-3-carbonitrile Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD215481)

1-Acetyl-2-amino-4,5-dihydro-4-oxo-1H-pyrrole-3-carbonitrile Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Acetyl-2-amino-4,5-dihydro-4-oxo-1H-pyrrole-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A549358-50mg
1-Acetyl-2-amino-4,5-dihydro-4-oxo-1H-pyrrole-3-carbonitrile
 590374-61-1
50mg
 $ 50.00 2022-06-08
TRC
A549358-100mg
1-Acetyl-2-amino-4,5-dihydro-4-oxo-1H-pyrrole-3-carbonitrile
 590374-61-1
100mg
 $ 70.00 2022-06-08
TRC
A549358-500mg
1-Acetyl-2-amino-4,5-dihydro-4-oxo-1H-pyrrole-3-carbonitrile
 590374-61-1
500mg
 $ 295.00 2022-06-08
Fluorochem
092114-250mg
1-Acetyl-2-amino-4,5-dihydro-4-oxo-1H-pyrrole-3-carbonitrile
 590374-61-1 95%
250mg
 ￡56.00 2022-02-28
Fluorochem
092114-1g
1-Acetyl-2-amino-4,5-dihydro-4-oxo-1H-pyrrole-3-carbonitrile
 590374-61-1 95%
1g
 ￡136.00 2022-02-28
Fluorochem
092114-5g
1-Acetyl-2-amino-4,5-dihydro-4-oxo-1H-pyrrole-3-carbonitrile
 590374-61-1 95%
5g
 ￡447.00 2022-02-28
Fluorochem
092114-10g
1-Acetyl-2-amino-4,5-dihydro-4-oxo-1H-pyrrole-3-carbonitrile
 590374-61-1 95%
10g
 ￡760.00 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AW830-200mg
1-Acetyl-2-amino-4,5-dihydro-4-oxo-1H-pyrrole-3-carbonitrile
 590374-61-1 97%
200mg
 426.0CNY 2021-07-12
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD215481-250mg
1-Acetyl-2-amino-4,5-dihydro-4-oxo-1H-pyrrole-3-carbonitrile
 590374-61-1 97%
250mg
 ￥380.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD215481-1g
1-Acetyl-2-amino-4,5-dihydro-4-oxo-1H-pyrrole-3-carbonitrile
 590374-61-1 97%
1g
 ￥949.0 2024-04-18

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